(3'-Methoxy-[1,1'-biphenyl]-4-yl)(4-(phenylsulfonyl)piperidin-1-yl)methanone

• IUPAC Name: [4-(benzenesulfonyl)piperidin-1-yl]-[4-(3-methoxyphenyl)phenyl]methanone
• InChI: InChI=1S/C25H25NO4S/c1-30-22-7-5-6-21(18-22)19-10-12-20(13-11-19)25(27)26-16-14-24(15-17-26)31(28,29)23-8-3-2-4-9-23/h2-13,18,24H,14-17H2,1H3
• InChI Key: FSSINTOQLCLYMM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC=C(C=C2)C(=O)N3CCC(CC3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C25H25NO4S
• Molecular Weight: 435.5 g/mol

Description

The compound is a complex organic molecule that contains a methoxy-biphenyl group and a phenylsulfonyl piperidine group. These groups are common in various organic compounds and can have different properties depending on their arrangement and the presence of other functional groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the biphenyl and piperidine rings, as well as the methoxy and phenylsulfonyl groups, would contribute to its overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions occur. The presence of the methoxy, biphenyl, and phenylsulfonyl piperidine groups could make it reactive towards certain reagents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would be related to how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

The future directions for research on this compound could include exploring its potential uses, studying its properties in more detail, and developing methods for its synthesis.